Cas no 87967-79-1 (1H-Pyrazole-4-carboxaldehyde, 3-(2-hydroxyphenyl)-)
87967-79-1 structure
Product Name:1H-Pyrazole-4-carboxaldehyde, 3-(2-hydroxyphenyl)-
CAS No:87967-79-1
MF:C10H8N2O2
MW:188.182722091675
CID:649963
PubChem ID:136258114
Update Time:2025-04-19
1H-Pyrazole-4-carboxaldehyde, 3-(2-hydroxyphenyl)- Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazole-4-carboxaldehyde, 3-(2-hydroxyphenyl)-
- 3-(6-oxocyclohexa-2,4-dien-1-ylidene)-1,2-dihydropyrazole-4-carbaldehyde
- 3-(2-HYDROXYPHENYL)-1H-PYRAZOLE-4-CARBALDEHYDE
- 3-(6-Oxocyclohexa-2,4-dien-1-ylidene)-2,3-dihydro-1H-pyrazole-4-carbaldehyde
- DTXSID50831280
- 87967-79-1
-
- Inchi: 1S/C10H8N2O2/c13-6-7-5-11-12-10(7)8-3-1-2-4-9(8)14/h1-6,14H,(H,11,12)
- InChI Key: KJUMTRXBZBPGGQ-UHFFFAOYSA-N
- SMILES: OC1C=CC=CC=1C1=C(C=O)C=NN1
Computed Properties
- Exact Mass: 188.058577502g/mol
- Monoisotopic Mass: 188.058577502g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 66Ų
1H-Pyrazole-4-carboxaldehyde, 3-(2-hydroxyphenyl)- Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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